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Introduction

Vimentin, a type lll intermediate filament protein, is a key component of the cytoskeleton in
mesenchymal cells. Beyond its structural role, vimentin is increasingly recognized as a
dynamic signaling scaffold, participating in a multitude of cellular processes including cell
migration, adhesion, and signal transduction. The diverse functions of vimentin are mediated
through its complex network of protein-protein interactions. Understanding these interactions is
crucial for elucidating the molecular mechanisms underlying both normal cellular functions and
pathological conditions such as cancer and fibrosis.

These application notes provide a comprehensive overview of modern techniques to study
vimentin protein-protein interactions, complete with detailed experimental protocols and data
interpretation guidelines.

Data Presentation: Quantitative Analysis of Vimentin
Interactions

The following tables summarize quantitative data from various studies on vimentin protein-
protein interactions. This data provides insights into the strength and cellular context of these
interactions.

Table 1: Quantitative Mass Spectrometry Data for Vimentin Interactors
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Table 2: Co-immunoprecipitation and Yeast Two-Hybrid Interaction Summary
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Key Experimental Techniques and Protocols

This section provides detailed methodologies for key experiments used to investigate vimentin
protein-protein interactions.

Co-Immunoprecipitation (Co-IP)

Co-IP is a powerful technique to identify and validate in vivo protein-protein interactions.

Experimental Workflow Diagram
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Affinity Purification Mass Spectrometry

Elute protein complexes SDS-PAGE separation (optional) }—b{ In-gel or in-solution tryptic digest }—b{ LC-MS/MS analysis }—b{ Database search to identify proteins

Wash beads to remove non-specific binders

Incubate lysate with antibody-coated beads

Bait Protein Expression

Express epitope-tagged vimentin (e.g., FLAG-vimentin) }—p{ Lyse cells under native conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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